2-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)acetic acid

• IUPAC Name: 2-[1-(thiophen-2-ylmethyl)piperidin-4-yl]acetic acid
• InChI: InChI=1S/C12H17NO2S/c14-12(15)8-10-3-5-13(6-4-10)9-11-2-1-7-16-11/h1-2,7,10H,3-6,8-9H2,(H,14,15)
• InChI Key: AQFWENKKINTGDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)CC2=CC=CS2
• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol

Description

“2-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)acetic acid” is a versatile material used in scientific research. Its unique structure allows for diverse applications in various fields, including pharmaceutical development and organic synthesis. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A new series of benzohomoadamantane-based amides were synthesized, fully characterized, and evaluated as sEHI.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. This structure is common in the pharmaceutical industry and is a key component in the synthesis of many drugs.

Chemical Reactions Analysis

Piperidine derivatives are utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Scientific Research Applications

Pharmaceutical Testing

. Reference standards are crucial for ensuring the consistency and accuracy of pharmaceutical testing, providing a benchmark against which other substances can be measured.

Drug Synthesis

As a piperidine derivative, this compound plays a significant role in drug synthesis. , indicating their widespread utility in medicinal chemistry.

Biological Activity Research

The piperidine nucleus is often explored for its biological activity. .

Chemical Linker in PROTAC Development

. These are molecules designed to induce the degradation of specific proteins, a promising approach in targeted therapy.

Pharmacological Applications

The pharmacological applications of piperidine derivatives are vast. .

Synthesis of Biologically Active Piperidines

The development of cost-effective methods for synthesizing biologically active piperidines is an important area of research. .

Targeted Protein Degradation

.

Pharmacological Activity Studies

Studies on the pharmacological activity of piperidine derivatives help in understanding their potential as drug candidates. .

Mechanism of Action

The pharmacological inhibition of soluble epoxide hydrolase (sEH) has been suggested as a potential therapy for the treatment of pain and inflammatory diseases through the stabilization of endogenous epoxyeicosatrienoic acids.

Safety and Hazards

The safety data sheet for a related compound, BOC-Piperidin-4-yl)acetic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of “2-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)acetic acid” and similar compounds lie in their potential therapeutic applications. They are being explored for their roles in treating various conditions, including pain and inflammatory diseases.